Cas no 7465-98-7 ((2,4,6-tribromophenyl) 4-methoxybenzoate)

(2,4,6-tribromophenyl) 4-methoxybenzoate structure
7465-98-7 structure
Product Name:(2,4,6-tribromophenyl) 4-methoxybenzoate
CAS No:7465-98-7
MF:C14H9Br3O3
MW:464.931462049484
CID:979699
PubChem ID:346063
Update Time:2025-04-19

(2,4,6-tribromophenyl) 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • (2,4,6-tribromophenyl) 4-methoxybenzoate
    • NSC404078
    • 7465-98-7
    • DTXSID10323479
    • NSC-404078
    • Inchi: 1S/C14H9Br3O3/c1-19-10-4-2-8(3-5-10)14(18)20-13-11(16)6-9(15)7-12(13)17/h2-7H,1H3
    • InChI Key: FWJJMLBDXQRBML-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OC(C1C=CC(=CC=1)OC)=O)Br)Br

Computed Properties

  • Exact Mass: 461.81007
  • Monoisotopic Mass: 461.81018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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